Cas no 1247184-61-7 (1-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethylpiperazine)

• Product Name: 1-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethylpiperazine
• CAS No: 1247184-61-7
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• MDL: MFCD16851235
• CID: 5606429
• PubChem ID: 62697200
• Update Time: 2025-07-23

1-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• EN300-900867
• 1247184-61-7
• CS-0276723
• 1-[1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]piperazine
• 1-(1-(1-Methyl-1h-1,2,4-triazol-5-yl)ethyl)piperazine
• Piperazine, 1-[1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]-
• 1-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethylpiperazine

• MDL： MFCD16851235
• Inchi： 1S/C9H17N5/c1-8(9-11-7-12-13(9)2)14-5-3-10-4-6-14/h7-8,10H,3-6H2,1-2H3
• InChI Key： NMZSHHUFCVLWJM-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C(C)C1=NC=NN1C

Computed Properties

• Exact Mass: 195.14839556g/mol
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 354.8±52.0 °C(Predicted)
• pka: 8.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethylpiperazine

Research Briefing on 1-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethylpiperazine (CAS: 1247184-61-7): Recent Advances and Applications

The compound 1-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethylpiperazine (CAS: 1247184-61-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both triazole and piperazine moieties, demonstrates unique physicochemical properties that make it valuable for drug discovery and development. Recent studies have focused on its potential as a versatile scaffold for designing novel bioactive molecules, particularly in the areas of CNS disorders, infectious diseases, and oncology.

Structural analysis reveals that the 1,2,4-triazole core contributes to enhanced metabolic stability and improved pharmacokinetic properties, while the piperazine moiety offers flexibility for structural modifications. The methyl substitution at the 1-position of the triazole ring has been shown to influence both the compound's reactivity and its binding affinity to biological targets. These characteristics have prompted investigations into its use as a building block for small molecule therapeutics.

Recent synthetic chemistry advancements have enabled more efficient production routes for 1247184-61-7, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that achieves 85% yield with excellent enantioselectivity, addressing previous challenges in the stereoselective synthesis of this compound. These methodological improvements are crucial for scaling up production for preclinical and clinical studies.

In pharmacological applications, derivatives of 1-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethylpiperazine have shown promising activity against multiple therapeutic targets. Notably, a series of analogs exhibited potent inhibition of phosphodiesterase 10A (PDE10A) with IC50 values in the low nanomolar range, suggesting potential applications in neurological disorders such as schizophrenia and Huntington's disease. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it particularly attractive for CNS drug development.

Emerging research has also explored the antimicrobial potential of 1247184-61-7 derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain structural modifications yielded compounds with significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism appears to involve disruption of bacterial cell wall biosynthesis, though further studies are needed to fully elucidate the structure-activity relationships.

From a drug safety perspective, preliminary toxicological assessments of the parent compound and its derivatives have shown favorable profiles in in vitro and limited in vivo studies. The metabolic pathways have been partially characterized, with hepatic oxidation and glucuronidation being the primary routes of clearance. However, researchers caution that comprehensive ADME studies are still required before clinical translation can be considered.

The pharmaceutical industry has taken note of these developments, with several companies filing patent applications covering novel derivatives and therapeutic applications of 1-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethylpiperazine. Analyst reports suggest that the compound may serve as the foundation for multiple drug candidates entering preclinical pipelines in the coming years, particularly in the areas of neuropsychiatry and anti-infectives.

Future research directions are likely to focus on expanding the structural diversity of derivatives, optimizing pharmacological properties through rational design, and exploring combination therapies. The unique chemical features of 1247184-61-7 position it as a valuable tool for medicinal chemists seeking to address challenging therapeutic targets. As synthetic methodologies continue to improve and biological data accumulates, this compound class is expected to play an increasingly important role in drug discovery efforts.